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Compound of Interest

Compound Name: 2,6-Dichloro-4-iodophenol

Cat. No.: B1308735

A Technical Guide to 2,6-Dichloro-4-iodophenol

CAS Number: 34074-22-1

This technical guide provides an in-depth overview of 2,6-Dichloro-4-iodophenol, a
halogenated aromatic compound. The document is intended for researchers, scientists, and
professionals in the fields of organic synthesis, medicinal chemistry, and drug development. It
consolidates key physicochemical data, detailed experimental protocols, and safety
information, presenting it in a structured and accessible format.

Physicochemical Properties

2,6-Dichloro-4-iodophenol is a solid organic compound characterized by a phenol ring
substituted with two chlorine atoms and one iodine atom.[1] These substitutions significantly
influence its chemical reactivity and physical properties.
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Property Value Source(s)
CAS Number 34074-22-1 [2]
Molecular Formula CeH3Cl21O [2]
Molecular Weight 288.9 g/mol [2]
Physical Form Solid (Yellow) [2]
Melting Point 91-92 °C [2]
Boiling Point 278.2 £ 40.0 °C (Predicted) [2]
Purity >98% [1]
Storage Ambient Temperature [1]
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Synthesis and Experimental Protocols

The primary route for synthesizing 2,6-Dichloro-4-iodophenol involves the electrophilic

iodination of 2,6-Dichlorophenol.

Experimental Protocol: Synthesis of 2,6-Dichloro-4-

iodophenol

This protocol details the synthesis from 2,6-Dichlorophenol using N-lodosuccinimide (NIS) as

the iodinating agent.[2]

Materials:

e 2,6-Dichlorophenol (1.00 eq.)

e N-lodosuccinimide (NIS) (2.00 eq.)
e Methanol (MeOH)

o Ethyl Acetate (EtOAC)

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB52665365_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB52665365_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB52665365_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB52665365_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB52665365_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB52665365_EN.htm
https://www.sigmaaldrich.com/KR/ko/product/fluorochempreferredpartner/fluh99c87a5a
https://www.sigmaaldrich.com/KR/ko/product/fluorochempreferredpartner/fluh99c87a5a
https://www.sigmaaldrich.com/KR/ko/product/fluorochempreferredpartner/fluh99c87a5a
https://www.benchchem.com/product/b1308735?utm_src=pdf-body
https://www.benchchem.com/product/b1308735?utm_src=pdf-body
https://www.benchchem.com/product/b1308735?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB52665365_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Saturated Saline Solution

Anhydrous Sodium Sulfate (Na2S0a)

Silica Gel

Petroleum Ether

Procedure:

e Reaction Setup: Dissolve 2,6-Dichlorophenol (1.00 eq.) and N-lodosuccinimide (2.00 eq.) in
methanol.

e Reaction Execution: Stir the mixture at room temperature for 1 hour.

e Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove the
methanol.

o Work-up: Redissolve the concentrated residue in ethyl acetate. Wash the organic layer three
times with a saturated saline solution.

e Drying: Dry the separated organic layer over anhydrous sodium sulfate.

» Final Concentration: Concentrate the dried organic layer under reduced pressure.

« Purification: Purify the resulting residue by silica gel column chromatography, using 100%
petroleum ether as the eluent to afford 2,6-Dichloro-4-iodophenol as a yellow solid.[2]

Expected Yield: Approximately 59%.[2]
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Synthesis Workflow for 2,6-Dichloro-4-iodophenol
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Synthesis Workflow for 2,6-Dichloro-4-iodophenol
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Biological Activity and Potential Applications

Direct biological activity for 2,6-Dichloro-4-iodophenol is not extensively documented in peer-
reviewed literature. However, the activities of structurally related compounds provide insight
into its potential applications and areas for further research.

Role as a Synthetic Intermediate

Halogenated phenols are crucial intermediates in the synthesis of agrochemicals and
pharmaceuticals.[3][4][5] The functional groups of 2,6-Dichloro-4-iodophenol—a hydroxyl
group and three halogen atoms at different positions—offer versatile reactivity for creating more
complex molecules.[4] For instance, the related compound 2,6-dichloro-4-aminophenol serves
as a key intermediate in the synthesis of the benzoylurea insecticide, hexaflumuron.[6][7] The
iodine atom, in particular, is an excellent leaving group for transition metal-catalyzed cross-
coupling reactions, such as Suzuki and Sonogashira couplings, enabling the formation of

carbon-carbon bonds.[4][8]
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Logical Flow of Synthetic Applications

Inferred Biological Activity from Analogs

e Enzyme Inhibition: A structurally similar compound, 2,6-dichloro-4-nitrophenol (DCNP), is a
potent and selective inhibitor of sulfotransferase (PST) enzymes.[9][10] These enzymes are
critical in the metabolism and detoxification of a wide range of xenobiotics and endogenous
compounds. DCNP has also been shown to inhibit certain alcohol dehydrogenases (ADHS)
and aldehyde dehydrogenases (ALDHS).[9] This suggests that 2,6-Dichloro-4-iodophenol
could be investigated for similar inhibitory activities.

o Antioxidant and Anti-peroxidative Effects: A study on 2,6-diprenyl-4-iodophenol, which shares
the 4-iodophenol core, demonstrated potent inhibitory activity against mitochondrial lipid
peroxidation, suggesting that the 4-halogen group can enhance such effects.[11]

» Uncoupling of Oxidative Phosphorylation: As a member of the chlorinated phenol class of
compounds, it may act as an uncoupler of oxidative phosphorylation, a mechanism that
disrupts the formation of ATP in cells.[12]

Safety and Toxicity Information

2,6-Dichloro-4-iodophenol is classified as a hazardous substance. Appropriate safety
precautions must be taken during handling, storage, and disposal. The following data is
compiled from available Safety Data Sheets (SDS).

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.researchgate.net/publication/26887886_Effect_of_pentachlorophenol_and_26-dichloro-4-nitrophenol_on_the_activity_of_cDNA-expressed_human_alcohol_and_aldehyde_dehydrogenases
https://pubmed.ncbi.nlm.nih.gov/8204091/
https://www.researchgate.net/publication/26887886_Effect_of_pentachlorophenol_and_26-dichloro-4-nitrophenol_on_the_activity_of_cDNA-expressed_human_alcohol_and_aldehyde_dehydrogenases
https://www.benchchem.com/product/b1308735?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12062189/
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichlorophenol
https://www.benchchem.com/product/b1308735?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

GHS Hazard Precautionary
Hazard Type Source(s)
Statement(s) Statement(s)
P260: Do not breathe
dust/fume/gas/mist/iva
pors/spray.P270: Do
not eat, drink or
H302: Harmful if smoke when using
Acute Toxicity swallowed.H332: this [1]

Harmful if inhaled.

product.P301+P310:
IF SWALLOWED:
Immediately call a
POISON CENTER or

doctor.

Skin Irritation

H315: Causes skin

irritation.

P280: Wear protective
gloves/protective
clothing/eye
protection/face
protection.P302+P352
: IF ON SKIN: Wash

with plenty of soap

[1]

and water.

Eye Irritation

H319: Causes serious

eye irritation.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.
Remove contact 8
lenses, if present and

easy to do. Continue

rinsing.

Respiratory Irritation

H335: May cause

respiratory irritation.

P271: Use only [1]
outdoors or in a well-
ventilated

area.P304+P340: IF
INHALED: Remove

person to fresh air and
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keep comfortable for
breathing.

P403+P233: Store in
a well-ventilated
place. Keep container
tightly closed.P501.:

General - _ [1]
Dispose of
contents/container to
an approved waste

disposal plant.

Note: The toxicological properties of this compound have not been fully investigated. Al
handling should be performed by trained personnel in a controlled laboratory environment
using appropriate personal protective equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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